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Compound of Interest

Compound Name: iJak-381

Cat. No.: B10856076

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the

dissolution of iJak-381 (also known as GDC-0214), a potent and selective Janus kinase 1

(JAK1) inhibitor, for use in both in vitro and in vivo experimental settings. Adherence to these

guidelines is crucial for ensuring solution stability, and obtaining reproducible and reliable

experimental results.

Product Information
Product Name: iJak-381

Synonyms: GDC-0214, iJak381[1][2][3][4]

CAS Number: 1831144-46-7[1][2][3][5]

Molecular Formula: C₂₈H₂₈ClF₂N₉O₃[4][5]

Molecular Weight: 612.04 g/mol [4]
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Mechanism of Action: iJak-381 is a selective inhibitor of the Janus kinase (JAK) family, with

a primary target of JAK1.[1][6] It has been shown to be a JAK1/2 inhibitor with anti-

inflammatory activity that blocks IL-13, IL-4, and IL-6 signaling pathways.[7][8][9][10] This

inhibition prevents the phosphorylation and activation of Signal Transducer and Activator of

Transcription (STAT) proteins, particularly STAT6.[7][8]

Solubility Data
iJak-381 is a solid powder with limited aqueous solubility.[5] The selection of an appropriate

solvent is critical for preparing homogenous solutions for experimental use. The following table

summarizes the solubility of iJak-381 in common laboratory solvents.
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Solvent Solubility Application Notes

Dimethyl Sulfoxide

(DMSO)
Soluble, up to 10 mM

In Vitro Stock

Solutions

The most common

solvent for preparing

concentrated stock

solutions.[6]

Ethanol Limited In Vitro Dilutions

Can be used for

further dilution of

DMSO stock, but

solubility should be

verified.

Water Insoluble Aqueous Buffers
Not recommended for

direct dissolution.

PEG300, PEG400
Soluble (in

combination)
In Vivo Formulations

Often used as a

vehicle in formulations

for oral or parenteral

administration.[5]

Corn Oil
Soluble (in

combination)
In Vivo Formulations

A common vehicle for

subcutaneous or oral

gavage

administration.[5]

Tween 80 Surfactant In Vivo Formulations

Used as a surfactant

to improve the

solubility and stability

of aqueous

suspensions.[5]

Carboxymethyl

cellulose (CMC)
Suspending Agent In Vivo Formulations

Used to create stable

suspensions for oral

administration.[5]

Experimental Protocols
Preparation of In Vitro Stock Solutions
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This protocol describes the preparation of a 10 mM stock solution of iJak-381 in DMSO.

Materials:

iJak-381 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Weighing: Accurately weigh the desired amount of iJak-381 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 0.612

mg of iJak-381.

Solvent Addition: Add the calculated volume of DMSO to the tube containing the iJak-381
powder.

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, brief sonication in an ultrasonic water bath for 5-10

minutes may be applied.[5] Gentle warming to 37°C can also aid in dissolution.[11]

Visual Inspection: Ensure the solution is clear and free of any visible particulates before use.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the stock solutions at -20°C for up to one month or at -80°C for up to six

months.[2][3][12]

Preparation of In Vivo Formulations
The following are examples of common formulations for the in vivo administration of iJak-381.

The optimal formulation may vary depending on the animal model and route of administration.
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It is recommended to perform a small-scale pilot test to ensure the solubility and stability of the

chosen formulation.

Formulation 1: DMSO, PEG300, Tween 80, and Saline/ddH₂O

This formulation is suitable for intraperitoneal (i.p.) or intravenous (i.v.) injection.

Materials:

iJak-381

DMSO

PEG300

Tween 80

Sterile ddH₂O or saline

Sterile tubes

Vortex mixer

Procedure:

Initial Dissolution: Prepare a concentrated stock solution of iJak-381 in DMSO as described

in the in vitro protocol.

Vehicle Preparation: In a separate sterile tube, prepare the vehicle by mixing the solvents in

the desired ratio. A common formulation consists of:

5-10% DMSO

30-40% PEG300

5% Tween 80

45-60% ddH₂O or saline
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Stepwise Addition: It is crucial to add the solvents in a specific order to maintain solubility.[5]

a. Start with the required volume of the iJak-381 DMSO stock solution. b. Add the PEG300

and vortex until the solution is clear. c. Add the Tween 80 and vortex until the solution is

clear. d. Finally, add the ddH₂O or saline dropwise while vortexing to reach the final volume.

Final Solution: The final solution should be a clear, homogenous mixture. Prepare this

formulation fresh on the day of the experiment.

Formulation 2: DMSO and Corn Oil

This formulation is suitable for subcutaneous (s.c.) injection or oral gavage.

Materials:

iJak-381

DMSO

Corn oil

Sterile tubes

Vortex mixer

Procedure:

Initial Dissolution: Prepare a concentrated stock solution of iJak-381 in DMSO.

Mixing: Add the required volume of the iJak-381 DMSO stock solution to the calculated

volume of corn oil.

Homogenization: Vortex the mixture thoroughly until a clear and uniform solution is obtained.

[1][5] This formulation should also be prepared fresh before use.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of iJak-381 and a general workflow

for its application in cell-based assays.
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iJak-381 Signaling Pathway Inhibition
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Caption: iJak-381 inhibits JAK1/2, blocking STAT6 phosphorylation and downstream gene

expression.
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General Workflow for In Vitro iJak-381 Experiments

Prepare 10 mM iJak-381
Stock Solution in DMSO
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(e.g., IL-4, IL-13)

Analyze Downstream Effects:
- Western Blot for pSTAT6

- qPCR for Gene Expression
- ELISA for Cytokine Secretion

Data Analysis and
Interpretation

Click to download full resolution via product page

Caption: A typical experimental workflow for evaluating the efficacy of iJak-381 in a cell-based

assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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